Cas no 7082-21-5 (Terodiline hydrochloride)

• Product Name: Terodiline hydrochloride
• CAS No: 7082-21-5
• MF: C₂₀H₂₈ClN
• MW: 317.896024703979
• CID: 565865
• PubChem ID: 329826797
• Update Time: 2025-11-01

Terodiline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,N-(1,1-dimethylethyl)-a-methyl-g-phenyl-,hydrochloride (1:1)
• N-(4,4-diphenylbutan-2-yl)-2-methyl-propan-2-amine hydrochloride
• N-tert-butyl-4,4-diphenylbutan-2-amine,hydrochloride
• N-(1,1-Dimethylethyl)-a-methyl-g-phenylbenzenepropanamine hydrochloride
• Bicor
• N-(1,1-Dimethylethyl)-alpha-methyl-gamma-phenylbenzenepropamine hydrochloride
• Terodiline hydrochloride
• Micturol
• UNII-K2ZA89W43F
• CAS-7082-21-5
• MLS004712058
• TERODILINE HYDROCHLORIDE [MI]
• N-tert-Butyl-1-methyl-3,3-diphenylpropylamine hydrochloride
• N-tert-butyl-4,4-diphenylbutan-2-amine;hydrochloride
• Micturin
• (+/-)-N-TERT-BUTYL-1-METHYL-3,3-DIPHENYLPROPYLAMINE HYDROCHLORIDE
• TERODILINE HYDROCHLORIDE [WHO-DD]
• Terodiline hydrochloride [USAN]
• AKOS040740205
• TERODILINE HYDROCHLORIDE [MART.]
• SMR003475019
• Q27281873
• Terodiline hydrochloride, >=98% (HPLC), solid
• Terodiline HCl
• CS-0109448
• Propylamine, N-tert-butyl-1-methyl-3,3-diphenyl-, hydrochloride
• K2ZA89W43F
• TERODILINE HYDROCHLORIDE [JAN]
• Benzenepropanamine, N-(1,1-dimethylethyl)-.alpha.-methyl-.gamma.-phenyl-, hydrochloride
• 7082-21-5
• N-t-Butyl-1-methyl-3,3-diphenylpropylamine hydrochloride
• DTXSID1048968
• N-(tert-Butyl)-4,4-diphenylbutan-2-amine hydrochloride
• CHEMBL539770
• Benzenepropanamine, N-(1,1-dimethylethyl)-alpha-methyl-gamma-phenyl-, hydrochloride
• NCGC00183030-01
• Terodiline chloride
• CHEBI:32194
• DTXCID8028894
• HY-16489A
• Tox21_113412
• Terodiline hydrochloride (JAN/USAN)
• Terodiline (hydrochloride)
• TD-758
• D01873
• DA-58414
• SBI-0654107.0001

• MDL： MFCD00941402
• Inchi： 1S/C20H27N.ClH/c1-16(21-20(2,3)4)15-19(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,16,19,21H,15H2,1-4H3;1H
• InChI Key： RNGHAJVBYQPLAZ-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)(C)C)C(C)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 317.19124
• Monoisotopic Mass: 317.191028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 178-180°
• Boiling Point: 390.9°C at 760 mmHg
• Flash Point: 168.9°C
• Solubility: DMSO: >20mg/mL
• PSA: 12.03

Terodiline hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-50
• Safety Instruction： 26-61
• RTECS：UH9970000
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Terodiline hydrochloride

Terodiline Hydrochloride (CAS No. 7082-21-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Terodiline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 7082-21-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, a hydrochloride salt, belongs to a class of molecules known for their potential therapeutic applications. The detailed exploration of its chemical properties, pharmacological effects, and recent advancements in research provides a comprehensive understanding of its significance in modern medicine.

The molecular structure of Terodiline hydrochloride exhibits unique characteristics that contribute to its pharmacological profile. As a hydrochloride derivative, it is highly soluble in water, which enhances its bioavailability and facilitates its absorption in biological systems. This solubility is a critical factor in determining its efficacy as a pharmaceutical agent. The compound's chemical formula and structural configuration have been meticulously studied to understand how these features influence its interactions with biological targets.

In recent years, Terodiline hydrochloride has been the subject of extensive research due to its potential applications in treating various neurological and cardiovascular conditions. Studies have demonstrated its ability to modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, pain perception, and cardiovascular function. The compound's interaction with these systems has opened new avenues for therapeutic intervention.

One of the most notable areas of research involving Terodiline hydrochloride is its potential use in managing chronic pain conditions. Preclinical studies have shown that it can effectively reduce pain hypersensitivity by inhibiting certain pain-signaling pathways. This mechanism of action makes it a promising candidate for developing novel analgesics that could offer alternatives to existing treatments with limited efficacy or significant side effects. The compound's ability to interact with mu-opioid receptors has been particularly highlighted in these studies.

The cardiovascular effects of Terodiline hydrochloride have also been extensively investigated. Research indicates that it can influence vascular tone and heart rate by interacting with adrenergic receptors. These effects are particularly relevant in the context of managing conditions such as hypertension and arrhythmias. The compound's ability to modulate these receptors without causing excessive side effects makes it an attractive option for cardiovascular therapies.

Epidemiological studies have further explored the potential benefits of Terodiline hydrochloride in elderly populations suffering from cognitive decline and neurodegenerative diseases. The compound has shown promise in preliminary trials for its ability to enhance cognitive function by protecting against neuroinflammation and oxidative stress. These findings are particularly encouraging given the growing prevalence of neurodegenerative disorders worldwide.

The synthesis and characterization of Terodiline hydrochloride have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and accurate structural determination. These advancements have not only improved the quality of the compound but also facilitated its translation from laboratory research to clinical applications.

The pharmacokinetic profile of Terodiline hydrochloride, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been thoroughly analyzed. Studies have revealed that the compound exhibits moderate bioavailability with a relatively long half-life, allowing for once-daily dosing regimens. This pharmacokinetic profile is advantageous for patient compliance and convenience.

The safety profile of Terodiline hydrochloride has been evaluated through rigorous preclinical and clinical trials. These trials have consistently shown that the compound is well-tolerated at therapeutic doses, with minimal side effects reported. Common adverse effects include mild gastrointestinal discomfort and dizziness, which are generally transient and dose-dependent.

The regulatory landscape for Terodiline hydrochloride has evolved as more data becomes available on its efficacy and safety. Regulatory agencies worldwide are closely monitoring ongoing clinical trials to assess its potential for approval in various therapeutic indications. The accumulation of positive trial results could pave the way for its commercialization as a new-generation pharmaceutical agent.

The future directions for research on Terodiline hydrochloride include exploring combination therapies with other drugs to enhance therapeutic outcomes. Additionally, investigating its long-term effects and potential role in preventive medicine are areas that hold significant promise. The integration of computational modeling techniques may further accelerate the discovery process by predicting drug interactions and optimizing formulations.

In conclusion, Terodiline hydrochloride (CAS No. 7082-21-5) represents a significant advancement in pharmaceutical research with diverse therapeutic applications. Its unique chemical properties, coupled with promising preclinical findings, position it as a valuable candidate for treating neurological disorders, chronic pain, cardiovascular conditions, and cognitive decline. As research continues to uncover new insights into its mechanisms of action and clinical efficacy, the potential for this compound to improve patient care remains substantial.